Cas no 1509324-76-8 (2-amino-1-2-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-amino-1-2-(propan-2-yl)phenylethan-1-ol
• CAS No: 1509324-76-8
• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight: 179.258783102036
• CID: 6196747
• PubChem ID: 82600277

2-amino-1-2-(propan-2-yl)phenylethan-1-ol Properties

Names and Identifiers

• 2-amino-1-2-(propan-2-yl)phenylethan-1-ol
• 1509324-76-8
• EN300-1854787
• 2-amino-1-[2-(propan-2-yl)phenyl]ethan-1-ol

• InChIKey： VNQDCDZGHWKAAF-UHFFFAOYSA-N
• Inchi： 1S/C11H17NO/c1-8(2)9-5-3-4-6-10(9)11(13)7-12/h3-6,8,11,13H,7,12H2,1-2H3
• SMILES： OC(CN)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes